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Compound of Interest

Compound Name: 1H-Pyrrole, dimethyl-

Cat. No.: B15472061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2,5-dimethylpyrrole, a significant

heterocyclic organic compound. It covers its fundamental chemical identity, physicochemical

properties, and established synthesis protocols. This document is intended to serve as a

valuable resource for professionals in research and development, particularly in the fields of

organic synthesis and medicinal chemistry.

Chemical Identity
The nomenclature and molecular structure of 2,5-dimethylpyrrole are foundational to its

chemistry.

IUPAC Name: 2,5-dimethyl-1H-pyrrole[1][2]

Chemical Formula: C₆H₉N[1][2][3][4][5]

Physicochemical Properties
A summary of the key quantitative properties of 2,5-dimethylpyrrole is presented in the table

below. This data is essential for its application in experimental settings.
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Property Value

Molecular Weight 95.14 g/mol [1][4]

Density 0.935 g/mL at 25 °C[3][4][6]

Boiling Point 165 °C at 740 mmHg[3][4][6]

Melting Point 6.5 - 9 °C[3][7]

Flash Point 54 °C (129.2 °F) - closed cup[6][8]

Refractive Index 1.505 at 20 °C[3][4][6]

Water Solubility Insoluble[3]

Appearance Colorless to yellowish oily liquid[3]

Synthesis of 2,5-Dimethylpyrrole: The Paal-Knorr
Pyrrole Synthesis
The most common and established method for the synthesis of 2,5-dimethylpyrrole is the Paal-

Knorr synthesis. This reaction involves the cyclization of a 1,4-dicarbonyl compound, in this

case, 2,5-hexanedione (acetonylacetone), with an amine or ammonia.

3.1. General Reaction Scheme

The fundamental transformation in the Paal-Knorr synthesis of 2,5-dimethylpyrrole is the

reaction of 2,5-hexanedione with an ammonia source, leading to the formation of the pyrrole

ring through a condensation reaction.

Reactants

Product
2,5-Hexanedione

2,5-Dimethylpyrrole

Cyclocondensation

Amine/Ammonia Source
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Click to download full resolution via product page

General scheme of the Paal-Knorr pyrrole synthesis.

3.2. Detailed Experimental Protocol

The following protocol is a representative procedure for the synthesis of 2,5-dimethylpyrrole

from acetonylacetone and ammonium carbonate.

Materials:

Acetonylacetone (2,5-hexanedione)

Ammonium carbonate

Chloroform

Anhydrous calcium chloride

Nitrogen gas

Equipment:

500-cc Erlenmeyer flask

Air-cooled reflux condenser

Water-cooled reflux condenser

Oil bath

Separatory funnel

Distillation apparatus (modified Claisen flask)

Procedure:

In a 500-cc Erlenmeyer flask equipped with an air-cooled reflux condenser, combine 100 g

(0.88 mole) of acetonylacetone and 200 g (1.75 moles) of ammonium carbonate.[9]
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Heat the mixture in an oil bath at 100°C until the effervescence ceases, which typically takes

60 to 90 minutes.[9]

Replace the air-cooled condenser with a water-cooled condenser and reflux the mixture

gently at a bath temperature of 115°C for an additional 30 minutes.[9]

After cooling the mixture, separate the upper yellow layer containing the pyrrole.[9]

Extract the lower aqueous layer with 15 cc of chloroform and add this extract to the crude

pyrrole.

Dry the combined organic layers over anhydrous calcium chloride in a container that has

been flushed with nitrogen.[9]

Transfer the dried material to a modified Claisen flask for distillation.

Distill off the chloroform under reduced pressure.

Collect the 2,5-dimethylpyrrole fraction at 51–53°C/8 mm or 78–80°C/25 mm.[9]

3.3. Experimental Workflow Diagram

The following diagram illustrates the key steps in the synthesis and purification of 2,5-

dimethylpyrrole.
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Workflow for the synthesis of 2,5-dimethylpyrrole.
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Applications in Research and Development
2,5-Dimethylpyrrole serves as a crucial intermediate in various organic syntheses.[3] It is a

building block for the creation of more complex molecules, including pharmaceuticals and

agrochemicals.[5] The pyrrole moiety is a core structure in numerous biologically active

compounds. Additionally, 2,5-dimethylpyrrole can be used as a protecting group for primary

amines in multi-step syntheses.[10] Its derivatives are also investigated for their potential as

ligands in coordination chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15472061?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15472061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

